Cas no 19551-16-7 (Naphthalene-2,7-disulfonyl dichloride)

• Product Name: Naphthalene-2,7-disulfonyl dichloride
• CAS No: 19551-16-7
• MF: C₁₀H₆Cl₂O₄S₂
• MW: 325.188238620758
• CID: 137622
• PubChem ID: 2795149
• Update Time: 2025-04-19

Naphthalene-2,7-disulfonyl dichloride Chemical and Physical Properties

Names and Identifiers

• Naphthalene-2,7-disulfonyl dichloride
• 2,7-Naphthalenedisulfonyl chloride
• 2,7-Naphthalenedisulfonyl dichloride
• naphthalene-2,7-disulfonyl chloride
• AKOS015840839
• 19551-16-7
• 2,7-Naphthalenedisulfonyldichloride
• naphthalene-2,7-disulfonyldichloride
• naphthalene-2,7-disulphonyl dichloride
• SCHEMBL2263247
• FT-0677510
• FJKUZZHKEDNPDN-UHFFFAOYSA-N
• MFCD00277645
• DTXSID10383558
• 2,7-Naphthalenedisulfonyl dichloride, AldrichCPR
• A813815
• 2,7-NAPHTHALENEDISULFONYLCHLORIDE
• DB-004366

• MDL： MFCD00277645
• Inchi： 1S/C10H6Cl2O4S2/c11-17(13,14)9-3-1-7-2-4-10(18(12,15)16)6-8(7)5-9/h1-6H
• InChI Key： FJKUZZHKEDNPDN-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C2C=CC(=CC2=C1)S(=O)(=O)Cl)(=O)=O

Computed Properties

• Exact Mass: 323.90800
• Monoisotopic Mass: 323.908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 85A^2

Experimental Properties

• Density: 1.651
• Boiling Point: 499.4 ºCat 760 mmHg
• Flash Point: 255.9 ºC
• Refractive Index: 1.647
• PSA: 85.04000
• LogP: 4.85640
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Naphthalene-2,7-disulfonyl dichloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT